![molecular formula C14H10BrN5O B5420643 N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide](/img/structure/B5420643.png)
N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide, also known as BPTB, is a chemical compound that has been extensively studied for its potential use in scientific research. BPTB is a member of the benzamide family of compounds and is notable for its unique structure and properties. In
Scientific Research Applications
N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been studied for its potential use as a tool compound in various scientific research applications. One of the most promising applications of this compound is as a chemical probe for the study of protein kinase CK2, a key regulator of cell growth and proliferation. This compound has been shown to selectively inhibit CK2 activity, making it a valuable tool for the study of CK2-dependent signaling pathways.
Mechanism of Action
N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide exerts its inhibitory effects on CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the enzyme from phosphorylating its substrates, leading to the inhibition of CK2-dependent signaling pathways. This compound has been shown to be highly selective for CK2, with minimal off-target effects on other kinases.
Biochemical and Physiological Effects:
This compound has been shown to inhibit cell growth and induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide is its high selectivity for CK2, which makes it a valuable tool for the study of CK2-dependent signaling pathways. However, this compound has a relatively short half-life in vivo, which may limit its use in certain experiments. Additionally, this compound is a relatively new compound, and its long-term effects on cells and organisms are not yet fully understood.
Future Directions
There are several potential future directions for research on N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Additionally, this compound may have potential as a therapeutic agent for cancer and inflammatory diseases, and further research is needed to explore these possibilities. Finally, the long-term effects of this compound on cells and organisms should be investigated to ensure its safety and efficacy as a tool compound.
Synthesis Methods
The synthesis of N-(5-bromo-2-pyridinyl)-4-(4H-1,2,4-triazol-4-yl)benzamide involves the reaction of 5-bromo-2-pyridinylamine with 4-(4H-1,2,4-triazol-4-yl)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through column chromatography to obtain pure this compound. This synthesis method has been optimized to produce high yields of this compound with excellent purity.
Properties
IUPAC Name |
N-(5-bromopyridin-2-yl)-4-(1,2,4-triazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN5O/c15-11-3-6-13(16-7-11)19-14(21)10-1-4-12(5-2-10)20-8-17-18-9-20/h1-9H,(H,16,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQBQEBTYGTZPTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=NC=C(C=C2)Br)N3C=NN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.